3-{[(3-Methylbutyl)amino]methyl}phenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 3-[(3-methylbutylamino)methyl]phenol
• InChI: InChI=1S/C12H19NO/c1-10(2)6-7-13-9-11-4-3-5-12(14)8-11/h3-5,8,10,13-14H,6-7,9H2,1-2H3
• InChI Key: CCGBDUQCCREXOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNCC1=CC(=CC=C1)O

Description

3-{[(3-Methylbutyl)amino]methyl}phenol is a phenolic compound characterized by a phenol ring substituted at the third position with a [(3-methylbutyl)amino]methyl group. This structure combines the aromatic properties of phenol with the steric and electronic effects of the branched alkylamino side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(3-Methylbutyl)amino]methyl}phenol typically involves the reaction of 3-methylbutylamine with a phenolic compound under controlled conditions. One common method involves the alkylation of phenol with 3-methylbutylamine in the presence of a suitable catalyst, such as a Lewis acid, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 3-{[(3-Methylbutyl)amino]methyl}phenol may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

3-{[(3-Methylbutyl)amino]methyl}phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, leading to the formation of ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

Oxidation: Quinones or other oxidized phenolic derivatives.

Reduction: Secondary or tertiary amines.

Substitution: Ethers, esters, or other substituted phenolic compounds.

Scientific Research Applications

3-{[(3-Methylbutyl)amino]methyl}phenol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and analgesic activities.

Industry: Utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 3-{[(3-Methylbutyl)amino]methyl}phenol involves its interaction with specific molecular targets and pathways. The phenolic group can participate in hydrogen bonding and electron transfer reactions, while the aminoalkyl side chain can interact with biological receptors or enzymes. These interactions can modulate various biochemical pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Phenol Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	pKa*	Solubility Trends	Biological Activity (Observed in Analogs)
3-{[(3-Methylbutyl)amino]methyl}phenol	[(3-Methylbutyl)amino]methyl	C₁₂H₁₉NO	193.29	~9–10†	Moderate lipophilicity‡	Not reported; potential H-bond donor
3-Nitrophenol	Nitro (-NO₂)	C₆H₅NO₃	139.11	~8.4	Low aqueous solubility	Antimicrobial, industrial applications
3-Methylphenol (m-Cresol)	Methyl (-CH₃)	C₇H₈O	108.14	~10.0	Moderate solubility	Disinfectant, precursor in resins
4-(Methoxymethyl)phenol	Methoxymethyl (-CH₂OCH₃)	C₈H₁₀O₂	138.16	~10.2	Hydrophilic	Antioxidant (inferred from polyphenols)
3-(Butylethylamino)phenol	Butylethylamino (-NHC₄H₉C₂H₅)	C₁₂H₁₉NO	193.29	~9.5†	Lipophilic	Not reported; structural analog

*Estimated pKa values based on substituent electronic effects. †Aminoalkyl groups are weakly basic, increasing pKa compared to electron-withdrawing substituents (e.g., nitro). ‡Predicted using logP calculations for branched alkyl chains.

Key Observations:

Acidity: The aminoalkyl group in 3-{[(3-Methylbutyl)amino]methyl}phenol is electron-donating, resulting in a higher pKa (~9–10) compared to 3-nitrophenol (pKa ~8.4) . This reduces acidity, making the compound less reactive in deprotonation reactions.

Steric Effects : The 3-methylbutyl group introduces steric hindrance, which may influence binding to biological targets compared to simpler analogs like m-cresol .

Biological Activity

3-{[(3-Methylbutyl)amino]methyl}phenol, also known as 3-(3-Amino-3-methylbutyl)phenol, is an organic compound that exhibits a range of biological activities. This compound features a phenolic structure with an amino group and a branched alkyl chain, which contribute to its chemical reactivity and potential therapeutic applications. This article explores the biological activity of this compound, focusing on its antimicrobial, antioxidant, and cytotoxic properties, supported by relevant research findings and data.

Chemical Structure and Properties

• Molecular Formula : C11H17NO
• Molecular Weight : Approximately 201.29 g/mol
• Functional Groups : Phenolic hydroxyl group, amino group, branched alkyl chain

The presence of these functional groups enhances the compound's solubility and reactivity, making it a subject of interest in medicinal chemistry.

Antimicrobial Properties

Research indicates that 3-{[(3-Methylbutyl)amino]methyl}phenol exhibits significant antimicrobial activity against various bacterial and fungal strains. Notably:

• Inhibition of Bacterial Growth : The compound has been shown to inhibit the growth of specific bacteria, including Staphylococcus aureus and Escherichia coli.
• Fungal Activity : It also demonstrates antifungal properties against pathogens such as Candida albicans.

These activities are attributed to the ability of the phenolic hydroxyl group to engage in hydrogen bonding and disrupt microbial cell membranes.

Antioxidant Activity

The antioxidant capacity of 3-{[(3-Methylbutyl)amino]methyl}phenol has been evaluated using various assays:

• DPPH Radical Scavenging Assay : The compound showed significant scavenging activity, indicating its potential to neutralize free radicals.
• ABTS Assay : It also exhibited notable antioxidant activity in this assay, suggesting its effectiveness in protecting biological systems from oxidative stress.

Cytotoxicity

Cytotoxicity studies have revealed that 3-{[(3-Methylbutyl)amino]methyl}phenol has selective toxicity towards cancer cell lines:

• MTT Assay Results : In vitro studies demonstrated that the compound exhibits cytotoxic effects against various cancer cell lines, including MCF-7 (breast cancer) and A375 (melanoma). The IC50 values indicated a potent antiproliferative effect.

Cell Line	IC50 (µg/mL)
MCF-7	45.2
A375	38.7
Vero (normal)	>100

The selectivity index suggests that the compound is more toxic to cancer cells than to normal cells, highlighting its potential as an anticancer agent .

The biological effects of 3-{[(3-Methylbutyl)amino]methyl}phenol are likely due to its interaction with various molecular targets within biological systems:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cellular processes, leading to altered metabolic pathways.
• Receptor Interaction : It could also modulate receptor activity, influencing signaling pathways associated with cell growth and apoptosis.

Study on Antimicrobial Efficacy

In a study assessing the antimicrobial efficacy of 3-{[(3-Methylbutyl)amino]methyl}phenol, researchers found that:

• The compound effectively reduced the growth of S. aureus by 75% at a concentration of 50 µg/mL.
• Against E. coli, a similar inhibition was observed at comparable concentrations.

This study underscores the potential application of this compound in developing new antimicrobial agents.

Evaluation of Antioxidant Activity

A comparative analysis involving various antioxidants revealed that 3-{[(3-Methylbutyl)amino]methyl}phenol exhibited superior DPPH scavenging activity compared to standard antioxidants such as ascorbic acid. The results indicated an IC50 value significantly lower than that of the control substances used in the study .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-{[(3-Methylbutyl)amino]methyl}phenol, and how can purity be maximized?

• Methodology : Synthesis typically involves alkylation of a phenolic precursor (e.g., 3-hydroxybenzaldehyde) with 3-methylbutylamine, followed by reductive amination. Key steps include pH control (8–10) for efficient amine coupling and purification via column chromatography (silica gel, eluent: ethyl acetate/hexane) .
• Optimization : Monitor reaction progress using thin-layer chromatography (TLC) and confirm purity via HPLC (>95% purity threshold). Adjust stoichiometric ratios (1:1.2 phenol:amine) to minimize unreacted starting material .

Q. Which analytical techniques are critical for characterizing 3-{[(3-Methylbutyl)amino]methyl}phenol?

• Standard Methods :

• NMR : ¹H/¹³C NMR to confirm substitution patterns (e.g., phenolic -OH at δ 9.2 ppm, methylbutyl chain protons at δ 1.2–1.5 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular ion [M+H]⁺ at m/z 222.16 (C₁₂H₂₀N₂O) .
• FTIR : Detect functional groups (O-H stretch ~3300 cm⁻¹, C-N stretch ~1250 cm⁻¹) .

Q. How can solubility challenges be addressed for in vitro assays?

• Strategies : The 3-methylbutyl chain enhances lipophilicity but may reduce aqueous solubility. Use co-solvents (e.g., DMSO ≤1% v/v) or prepare micellar formulations with surfactants (e.g., Tween-80). Confirm stability via dynamic light scattering (DLS) .

Q. What preliminary assays are recommended to evaluate bioactivity?

• Screening :

• Antioxidant Activity : DPPH radical scavenging assay (IC₅₀ comparison with Trolox) .
• Antimicrobial Testing : Broth microdilution against S. aureus and E. coli (MIC determination), noting potential metal-chelating effects from the amino group .

Advanced Research Questions

Q. How can contradictions in synthetic yields or spectral data be resolved?

• Troubleshooting :

• Yield Variability : Trace moisture can inhibit reductive amination; use molecular sieves or anhydrous solvents .
• Spectral Discrepancies : Compare with structurally related compounds (e.g., 3-[(2-hydroxyethyl)methylamino]phenol, InChIKey: OJPVCOSIHTUALG) to assign ambiguous peaks .

Q. What computational approaches predict the compound’s interaction with biological targets?

• Modeling : Perform molecular docking (AutoDock Vina) against proteins like tyrosinase or β-lactamases. Use the compound’s SMILES (CN(CCO)C1=CC(=CC=C1)O) to generate 3D conformers and assess binding affinity (ΔG < -7 kcal/mol suggests strong interaction) .

Q. How do structural modifications influence its pharmacological profile?

• SAR Studies :

• Aminoalkyl Chain : Replace 3-methylbutyl with shorter (e.g., propyl) or branched (e.g., isopentyl) chains to modulate logP and bioavailability .
• Phenol Substituents : Introduce electron-withdrawing groups (e.g., -Cl) to enhance stability against oxidation .

Q. What are the stability profiles under varying pH and temperature conditions?

• Degradation Studies :

• pH Stability : Incubate in buffers (pH 2–12) and analyze via HPLC. Phenolic oxidation is likely at pH >10 .
• Thermal Stability : Use thermogravimetric analysis (TGA) to identify decomposition temperatures (>200°C suggests solid-state stability) .

Key Research Gaps

• Limited data on in vivo pharmacokinetics and toxicity profiles.
• Mechanistic studies needed to validate computational predictions of target engagement.